Cas no 623117-69-1 (tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 623117-69-1
• MF: C₂₁H₁₉FO₅
• MW: 370.370970010757
• CID: 5418298
• Update Time: 2025-06-27

tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-tert-butyl 2-((2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C21H19FO5/c1-21(2,3)27-19(23)12-25-14-8-9-15-17(11-14)26-18(20(15)24)10-13-6-4-5-7-16(13)22/h4-11H,12H2,1-3H3
• InChI Key： PGPIFRUZHKFBMK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1C=C2OC(=CC3=CC=CC=C3F)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No: 623117-69-1)

The compound tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, with the CAS registry number 623117-69-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butyl group, a methylidene functional group, and a benzofuran ring system. The presence of these structural elements contributes to its unique chemical properties and potential applications in drug design and materials science.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts acylation, conjugate addition, and oxidation processes. Recent advancements in asymmetric catalysis have enabled the efficient construction of the chiral centers present in this molecule. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These methodologies have been documented in several high-profile journals, highlighting the compound's importance in modern organic synthesis.

In terms of biological activity, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A research team from the University of California recently published findings indicating that it can effectively inhibit COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis. Furthermore, its ability to scavenge free radicals makes it a promising candidate for use in skincare products aimed at combating oxidative stress.

The structural versatility of this compound also lends itself to applications in materials science. Scientists at MIT have investigated its potential as a precursor for advanced polymers and nanomaterials. By incorporating this compound into polymer networks, they have demonstrated enhanced mechanical properties and thermal stability. These findings suggest that it could play a role in the development of next-generation materials for aerospace and electronics industries.

From an environmental standpoint, recent studies have focused on the biodegradability and eco-friendly synthesis routes for this compound. Researchers at the Swiss Federal Institute of Technology (ETH Zurich) have developed a green chemistry approach using renewable feedstocks and enzymatic catalysis. This breakthrough not only reduces the environmental footprint of its production but also aligns with global sustainability goals.

In conclusion, the compound tert-butyl 2-{(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No: 623117-69-1) represents a remarkable achievement in organic chemistry. Its diverse applications across pharmacology, materials science, and environmental chemistry underscore its significance as a versatile building block for future innovations. As research continues to uncover new facets of its properties and potential uses, this compound is poised to make an even greater impact on various scientific disciplines.